Cas no 782494-03-5 (2-(Piperidin-4-yl)benzoic acid)

2-(Piperidin-4-yl)benzoic acid structure
782494-03-5 structure
Product Name:2-(Piperidin-4-yl)benzoic acid
CAS No:782494-03-5
MF:C12H15NO2
MW:205.253003358841
CID:2196236
PubChem ID:19855264
Update Time:2025-04-21

2-(Piperidin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Piperidin-4-yl)benzoic acid
    • 2-piperidin-4-ylbenzoic acid
    • DTXSID10600636
    • SCHEMBL4878097
    • DA-02822
    • 782494-03-5
    • AKOS015904578
    • 2-(4-piperidinyl)benzoic acid
    • Inchi: 1S/C12H15NO2/c14-12(15)11-4-2-1-3-10(11)9-5-7-13-8-6-9/h1-4,9,13H,5-8H2,(H,14,15)
    • InChI Key: ZAHUFOBHPFINEU-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1C1CCNCC1)=O

Computed Properties

  • Exact Mass: 205.110278721Da
  • Monoisotopic Mass: 205.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 49.3Ų
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